![molecular formula C15H13ClFNOS B2568725 3-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)propanamide CAS No. 426227-43-2](/img/structure/B2568725.png)
3-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)propanamide
Overview
Description
3-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)propanamide is a chemical compound with the molecular formula C15H13ClFNOS and a molecular weight of 309.78 . This compound is intended for research use only.
Molecular Structure Analysis
The molecular structure of 3-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)propanamide can be analyzed using various spectroscopic techniques. The compound has an average mass of 309.786 Da and a monoisotopic mass of 309.039032 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)propanamide include a molecular formula of C15H13ClFNOS and a molecular weight of 309.78 .Scientific Research Applications
Synthesis and Characterization of Novel Compounds
The synthesis and characterization of new compounds, especially those with potential applications in treating diseases like Alzheimer's, have been a focal point of research. A series of new N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide were synthesized to evaluate new drug candidates for Alzheimer’s disease, showcasing the chemical's versatility in drug development (Rehman et al., 2018).
Advanced Material Development
Research on the development of advanced materials has utilized compounds with similar structures for the synthesis of transparent aromatic polyimides with high refractive indices and small birefringences, indicating potential applications in optoelectronic devices. These materials offer good thermomechanical stabilities, underscoring the compound's utility in creating high-performance polymers (Tapaswi et al., 2015).
Antimicrobial and Anti-inflammatory Applications
The compound's derivatives have been explored for their antimicrobial and anti-inflammatory activities. For instance, sulfanilamide derivatives have undergone synthesis and characterization, revealing insights into their potential antibacterial and antifungal applications, although the results indicated a lack of significant activity in some cases (Lahtinen et al., 2014). Moreover, novel 4(3H)-quinazolinone derivatives, including those with 3-(4-chlorophenyl or 4-fluorophenyl) groups, were synthesized and evaluated for their anti-inflammatory and analgesic properties, demonstrating the broader pharmaceutical potential of related compounds (Farag et al., 2012).
Fuel Cell Technology
The development of sulfonated poly(arylene ether sulfone)s containing fluorenyl groups for fuel-cell applications illustrates the compound's utility in energy technologies. These materials exhibited high proton conductivity and mechanical properties, making them promising candidates for fuel-cell membranes (Bae et al., 2009).
Future Directions
The future directions for research on 3-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)propanamide could involve further exploration of its synthesis methods, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, safety and hazards, and potential applications. Given the diverse biological activities of similar compounds, this compound may also have potential applications in various fields such as medicine and agriculture .
properties
IUPAC Name |
3-(4-chlorophenyl)sulfanyl-N-(4-fluorophenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNOS/c16-11-1-7-14(8-2-11)20-10-9-15(19)18-13-5-3-12(17)4-6-13/h1-8H,9-10H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIKUVYFVUMWBHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CCSC2=CC=C(C=C2)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-chlorophenyl)sulfanyl]-N-(4-fluorophenyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(phenylsulfonyl)-3-thienyl]-1H-pyrrole](/img/structure/B2568644.png)
![2-cyano-3-[2,5-dimethyl-1-(3-methylbutyl)-1H-pyrrol-3-yl]-N-(2-oxoazepan-3-yl)prop-2-enamide](/img/structure/B2568646.png)
![2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-cyanophenyl)acetamide](/img/structure/B2568650.png)
![2-((2-(sec-butyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-phenylpropanamide](/img/structure/B2568656.png)
![N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide hydrochloride](/img/structure/B2568658.png)
![1-(2-(dimethylamino)ethyl)-4-(2,8-dimethylimidazo[1,2-a]pyridine-3-carbonyl)-3-hydroxy-5-(4-methoxyphenyl)-1H-pyrrol-2(5H)-one](/img/structure/B2568662.png)
